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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B15592412

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic potential of 8-
Hydroxyodoroside A, a cardiac glycoside found in Nerium oleander, a plant with a long history
of use in traditional medicine for various ailments, including cancer.[1][2][3][4] While direct
research on 8-Hydroxyodoroside A is limited, extensive studies on its close structural analog,
Odoroside A, provide significant insights into its potential anticancer activities and mechanisms
of action. The data and protocols presented herein are primarily based on studies of Odoroside
A and related cardiac glycosides from Nerium oleander and can serve as a strong foundation
for investigating 8-Hydroxyodoroside A.

Quantitative Data Summary

The cytotoxic effects of cardiac glycosides from Nerium oleander have been evaluated across
various cancer cell lines. The following table summarizes the reported 50% inhibitory
concentration (IC50) values for Odoroside A, a close analog of 8-Hydroxyodoroside A. This
data is critical for determining appropriate concentrations for in vitro studies.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15592412?utm_src=pdf-interest
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.mdpi.com/1422-0067/19/11/3350
https://www.phcogrev.com/sites/default/files/PhcogRev-7-14-131.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3841991/
https://www.medchemexpress.com/odoroside-a.html
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Compound Cell Line Cell Type IC50 Value Reference
_ Human Breast
Odoroside A MDA-MB-231 183 nM [5]
Cancer
Radioresistant Not calculated
_ RT-R-MDA-MB- o
Odoroside A 931 Human Breast within the tested [5]
Cancer dose range

] Endothelial Cells  Normal
Odoroside A ) 127 nM [5]
(ECs) Endothelial Cells

Mechanism of Action & Signaling Pathways

Research on Odoroside A and other cardiac glycosides from Nerium oleander points to multiple
anticancer mechanisms, primarily centered around the induction of apoptosis and the inhibition
of cancer cell invasion and proliferation. Two key signaling pathways have been identified:

e STAT-3 Signaling Pathway: Odoroside A has been shown to suppress the invasion of highly
metastatic breast cancer cells by inhibiting the phosphorylation of Signal Transducer and
Activator of Transcription 3 (STAT-3).[1][5] This inhibition leads to the downregulation of
downstream targets involved in cell invasion and proliferation, such as OCT3/4, 3-catenin,
and MMP-9.[1][5]

» ROS/p53 Signaling Pathway: Odoroside A is also reported to induce apoptosis and cell cycle
arrest through the generation of Reactive Oxygen Species (ROS) and subsequent activation
of the p53 signaling pathway.[4][6] This pathway is a well-established mechanism for tumor
suppression.

Visualizing the Signaling Pathways

The following diagrams illustrate the proposed signaling pathways through which 8-
Hydroxyodoroside A and its analogs may exert their anticancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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